Cas no 2171210-84-5 ((2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}pentanoic acid)
(2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}pentanoic acid
- 2171210-84-5
- (2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido}pentanoic acid
- EN300-1505062
-
- Inchi: 1S/C24H23N3O6/c1-2-7-19(23(29)30)25-22(28)20-12-21(33-27-20)26-24(31)32-13-18-16-10-5-3-8-14(16)15-9-4-6-11-17(15)18/h3-6,8-12,18-19H,2,7,13H2,1H3,(H,25,28)(H,26,31)(H,29,30)/t19-/m0/s1
- InChI Key: PBECCOSJIYZKDQ-IBGZPJMESA-N
- SMILES: O(C(NC1=CC(C(N[C@H](C(=O)O)CCC)=O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 449.15868546g/mol
- Monoisotopic Mass: 449.15868546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 696
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 131Ų
(2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1505062-0.05g |
(2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido}pentanoic acid |
2171210-84-5 | 0.05g |
$2829.0 | 2023-05-23 | ||
| Enamine | EN300-1505062-0.1g |
(2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido}pentanoic acid |
2171210-84-5 | 0.1g |
$2963.0 | 2023-05-23 | ||
| Enamine | EN300-1505062-0.25g |
(2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido}pentanoic acid |
2171210-84-5 | 0.25g |
$3099.0 | 2023-05-23 | ||
| Enamine | EN300-1505062-0.5g |
(2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido}pentanoic acid |
2171210-84-5 | 0.5g |
$3233.0 | 2023-05-23 | ||
| Enamine | EN300-1505062-1.0g |
(2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido}pentanoic acid |
2171210-84-5 | 1g |
$3368.0 | 2023-05-23 | ||
| Enamine | EN300-1505062-2.5g |
(2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido}pentanoic acid |
2171210-84-5 | 2.5g |
$6602.0 | 2023-05-23 | ||
| Enamine | EN300-1505062-5.0g |
(2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido}pentanoic acid |
2171210-84-5 | 5g |
$9769.0 | 2023-05-23 | ||
| Enamine | EN300-1505062-10.0g |
(2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido}pentanoic acid |
2171210-84-5 | 10g |
$14487.0 | 2023-05-23 | ||
| Enamine | EN300-1505062-50mg |
(2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido}pentanoic acid |
2171210-84-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1505062-100mg |
(2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido}pentanoic acid |
2171210-84-5 | 100mg |
$2963.0 | 2023-09-27 |
(2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}pentanoic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}pentanoic acid
Compound CAS No 2171210-84-5: (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}pentanoic acid
The compound (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}pentanoic acid, identified by the CAS number 2171210845, is a highly specialized molecule with significant applications in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an oxazole ring, and a pentanoic acid moiety. The presence of these functional groups makes it a valuable tool in peptide synthesis and drug discovery.
The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in the stability and reactivity of this compound. Recent studies have highlighted the importance of Fmoc-based reagents in improving the efficiency of solid-phase peptide synthesis (SPPS), particularly in the context of synthesizing bioactive peptides and proteins. The oxazole ring, on the other hand, contributes to the molecule's versatility by providing additional sites for functionalization and interaction with biological targets.
Recent advancements in synthetic methodologies have enabled the precise construction of this compound, ensuring high purity and stereochemical integrity. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic asymmetric synthesis, to optimize the production process. These techniques not only enhance yield but also reduce reaction times, making this compound more accessible for large-scale applications.
In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits selective binding to certain receptors and enzymes, making it a potential candidate for therapeutic interventions. For instance, studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and neurodegenerative diseases. Furthermore, its pentanoic acid moiety contributes to its pharmacokinetic properties, including absorption and distribution within biological systems.
The integration of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed its potential interactions with target proteins, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have shed light on the electronic properties of the molecule, aiding in the design of more potent analogs.
From an industrial perspective, this compound is increasingly being utilized as an intermediate in the synthesis of complex molecules. Its compatibility with various coupling agents and activating reagents makes it a versatile building block in organic synthesis. Moreover, its stability under physiological conditions ensures its suitability for use in drug delivery systems and biotechnological applications.
In conclusion, (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2 oxazol 3 ylformamido}pentanoic acid stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and functional groups position it as a valuable asset in both academic research and industrial applications. As ongoing research continues to uncover new facets of its potential, this compound is poised to make significant contributions to the advancement of science and medicine.
2171210-84-5 ((2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)